Cas no 2229107-57-5 (1-(3,4-dihydro-2H-pyran-5-yl)-2,2-difluorocyclopropylmethanamine)

• Product Name: 1-(3,4-dihydro-2H-pyran-5-yl)-2,2-difluorocyclopropylmethanamine
• CAS No: 2229107-57-5
• MF: C₉H₁₃F₂NO
• MW: 189.202429533005
• CID: 6443205
• PubChem ID: 165673883
• Update Time: 2025-08-04

1-(3,4-dihydro-2H-pyran-5-yl)-2,2-difluorocyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dihydro-2H-pyran-5-yl)-2,2-difluorocyclopropylmethanamine
• 2229107-57-5
• [1-(3,4-dihydro-2H-pyran-5-yl)-2,2-difluorocyclopropyl]methanamine
• EN300-1959333

• Inchi： 1S/C9H13F2NO/c10-9(11)5-8(9,6-12)7-2-1-3-13-4-7/h4H,1-3,5-6,12H2
• InChI Key： VBYMHZQLJNLVIP-UHFFFAOYSA-N
• SMILES： FC1(CC1(CN)C1=COCCC1)F

Computed Properties

• Exact Mass: 189.09652036g/mol
• Monoisotopic Mass: 189.09652036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-(3,4-dihydro-2H-pyran-5-yl)-2,2-difluorocyclopropylmethanamine

Comprehensive Overview of 1-(3,4-dihydro-2H-pyran-5-yl)-2,2-difluorocyclopropylmethanamine (CAS No. 2229107-57-5)

1-(3,4-dihydro-2H-pyran-5-yl)-2,2-difluorocyclopropylmethanamine (CAS No. 2229107-57-5) is a novel and highly specialized chemical compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique difluorocyclopropyl and dihydropyran structural motifs, exhibits promising potential for various applications, particularly in drug discovery and development. Researchers are increasingly interested in its pharmacological properties and synthetic pathways, making it a subject of ongoing scientific exploration.

The molecular structure of 1-(3,4-dihydro-2H-pyran-5-yl)-2,2-difluorocyclopropylmethanamine combines a cyclopropyl ring with two fluorine atoms and a dihydropyran moiety, which contributes to its stability and reactivity. This structural complexity allows the compound to interact with biological targets in unique ways, making it a valuable candidate for the development of new therapeutic agents. Its CAS number 2229107-57-5 serves as a unique identifier, ensuring accurate referencing in scientific literature and databases.

One of the most compelling aspects of 1-(3,4-dihydro-2H-pyran-5-yl)-2,2-difluorocyclopropylmethanamine is its potential role in addressing current challenges in drug design. The incorporation of fluorine atoms is a common strategy in medicinal chemistry to enhance the metabolic stability and bioavailability of drug candidates. As such, this compound is being studied for its potential applications in treating a range of diseases, including central nervous system (CNS) disorders and infectious diseases. The dihydropyran component further adds to its versatility, enabling interactions with various enzymatic systems.

The synthesis of 1-(3,4-dihydro-2H-pyran-5-yl)-2,2-difluorocyclopropylmethanamine involves multi-step organic reactions, often requiring advanced techniques such as catalysis and stereoselective synthesis. Researchers are continually optimizing these processes to improve yield and purity, which are critical for its application in high-value pharmaceutical formulations. The compound's CAS No. 2229107-57-5 is frequently searched in academic and industrial databases, reflecting its growing importance in the chemical and life sciences sectors.

In addition to its pharmaceutical potential, 1-(3,4-dihydro-2H-pyran-5-yl)-2,2-difluorocyclopropylmethanamine is also of interest in material science. Its unique structural features may contribute to the development of advanced materials with specific electronic or mechanical properties. This interdisciplinary appeal underscores the compound's versatility and broad applicability across multiple scientific domains.

Market trends indicate a rising demand for innovative chemical entities like 1-(3,4-dihydro-2H-pyran-5-yl)-2,2-difluorocyclopropylmethanamine, driven by the need for novel therapeutics and functional materials. Companies specializing in custom synthesis and contract research are actively exploring this compound to meet the needs of their clients in the pharmaceutical and biotechnology industries. Its CAS number 2229107-57-5 is often cited in patents and research publications, highlighting its commercial and scientific relevance.

For researchers and industry professionals seeking detailed information about 1-(3,4-dihydro-2H-pyran-5-yl)-2,2-difluorocyclopropylmethanamine, reliable sources include peer-reviewed journals, chemical databases, and specialized suppliers. The compound's unique identifier 2229107-57-5 ensures precise retrieval of data, facilitating further study and application. As scientific understanding of this compound deepens, its role in advancing drug discovery and material innovation is expected to expand significantly.

In summary, 1-(3,4-dihydro-2H-pyran-5-yl)-2,2-difluorocyclopropylmethanamine (CAS No. 2229107-57-5) represents a cutting-edge chemical entity with substantial potential across multiple scientific and industrial fields. Its distinctive molecular architecture, combined with its promising pharmacological and material science applications, positions it as a compound of great interest for future research and development efforts.